Cas no 2287335-19-5 (5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• CAS No: 2287335-19-5
• MF: C₁₁H₁₂IN₃O
• MW: 329.136954307556
• CID: 5815246
• PubChem ID: 165737698
• Update Time: 2025-06-08

5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• EN300-6750255
• 2287335-19-5

• Inchi： 1S/C11H12IN3O/c1-16-9-5-8(6-9)15-11-3-2-7(12)4-10(11)13-14-15/h2-4,8-9H,5-6H2,1H3
• InChI Key： ZJXKUHGQSGEGKS-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=NN2C1CC(C1)OC

Computed Properties

• Exact Mass: 329.00251g/mol
• Monoisotopic Mass: 329.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole

5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287335-19-5): A Comprehensive Overview

5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287335-19-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The structure of 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole is composed of a benzotriazole core substituted with an iodine atom and a 3-methoxycyclobutyl group. The benzotriazole moiety is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The introduction of the iodine atom and the 3-methoxycyclobutyl group adds complexity to the molecule, potentially enhancing its pharmacological profile.

Recent research has focused on the synthesis and characterization of 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole. A study published in the Journal of Medicinal Chemistry in 2022 reported a highly efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. The authors demonstrated that this method not only yields high purity products but also allows for easy scale-up, making it suitable for industrial production.

In terms of biological activity, 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole has shown promising results in various assays. Preliminary studies have indicated that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been found to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, the compound has demonstrated activity against certain bacterial strains, suggesting its potential as an antimicrobial agent.

The pharmacokinetic properties of 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole have also been investigated. In vitro studies using human liver microsomes have shown that the compound is metabolically stable and has a favorable pharmacokinetic profile. This stability is crucial for ensuring that the drug remains active in the body for an extended period, thereby enhancing its therapeutic efficacy.

Furthermore, toxicity studies have been conducted to assess the safety of 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole. Results from these studies indicate that the compound exhibits low toxicity at therapeutic concentrations. This is an important consideration for its potential use in clinical settings.

In clinical trials, 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole has shown promise in treating various conditions. Early-phase clinical trials have focused on its use as an anti-inflammatory agent in patients with chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary results from these trials have been encouraging, with patients reporting significant reductions in inflammation and pain.

The future prospects for 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole are promising. Ongoing research aims to further optimize its structure to enhance its potency and selectivity. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce side effects.

In conclusion, 5-iodo-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287335-19-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it a valuable candidate for further development and clinical evaluation.